Cas no 88229-25-8 (Benzamide, 2-nitro-N-2-propenyl-)

• Product Name: Benzamide, 2-nitro-N-2-propenyl-
• CAS No: 88229-25-8
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 640499
• PubChem ID: 3627601
• Update Time: 2025-04-19

Benzamide, 2-nitro-N-2-propenyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-nitro-N-2-propenyl-
• 2-nitro-N-prop-2-enylbenzamide
• SCHEMBL7084989
• AKOS002944946
• DTXSID70394443
• Oprea1_838986
• 88229-25-8

• Inchi： 1S/C10H10N2O3/c1-2-7-11-10(13)8-5-3-4-6-9(8)12(14)15/h2-6H,1,7H2,(H,11,13)
• InChI Key： VXQOIWKQOUDDHZ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1[N+](=O)[O-])NCC=C

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9Ų